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Compound of Interest

Compound Name: (6E)-SR 11302

Cat. No.: B15604160 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides a comprehensive framework for the safe handling and disposal of the

synthetic retinoid (6E)-SR 11302 (CAS No. 160162-42-5). Adherence to these procedures is

essential to mitigate risks and ensure compliance with institutional and regulatory standards.

The primary source of safety information, the Safety Data Sheet (SDS), for SR 11302 indicates

that it is not classified as a hazardous substance or mixture.[1] However, as a matter of best

practice in a laboratory setting, all chemical waste should be handled with care to minimize

environmental impact and ensure personnel safety.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle SR 11302 with standard

laboratory precautions.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves, and a laboratory coat.[1]

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

the inhalation of any dust or aerosols.[1]

Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, flush the

affected area with copious amounts of water and seek medical attention if irritation persists.
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[1]

Step-by-Step Disposal Procedures
The disposal of (6E)-SR 11302 should be conducted in a manner that is consistent with the

disposal of non-hazardous chemical waste, unless institutional policies require more stringent

measures.

Waste Identification and Segregation:

Identify all waste streams containing SR 11302. This includes pure, unused compound,

expired materials, and solutions (e.g., dissolved in DMSO, ethanol, or other solvents).

Segregate SR 11302 waste from other laboratory waste streams. Do not mix with

hazardous waste unless the solvent itself is hazardous.

Containerization and Labeling:

Use a dedicated, sealable, and chemically compatible container for collecting SR 11302

waste.

Clearly label the waste container with the full chemical name: "(6E)-SR 11302". If it is in a

solution, also indicate the solvent and approximate concentration.

Add the date when the waste was first added to the container.

Storage of Waste:

Store the sealed waste container in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is cool and well-ventilated.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the equivalent

department to arrange for the pickup and disposal of the chemical waste.
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Follow all institutional procedures for waste manifest and pickup requests.

Do not dispose of SR 11302, even in small quantities, down the drain or in the regular

solid waste.

Spill Management
In the event of a spill, take the following steps:

Alert Personnel: Immediately notify others in the vicinity.

Containment: For solid spills, carefully sweep the material to avoid creating dust and place it

in a sealed container for disposal. For liquid spills (solutions), absorb the material with an

inert absorbent (e.g., vermiculite, sand) and place it in the designated waste container.

Decontamination: Clean the spill area thoroughly.

Data Presentation: Physicochemical Properties of
SR 11302

Property Value

Molecular Formula C26H32O2

Molecular Weight 376.53 g/mol

Appearance Solid

Relative Density 1.048 g/cm³

Water Solubility No data available

Storage Temperature -80°C, protect from light

Source: MedChemExpress SDS[1]

Experimental Protocols
While specific experimental protocols for the disposal of (6E)-SR 11302 are not detailed in the

available literature, the following general protocol for handling non-hazardous chemical waste
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in a laboratory setting is recommended.

Protocol for Collection and Disposal of (6E)-SR 11302 Waste

Objective: To safely collect and dispose of solid and liquid waste containing (6E)-SR 11302.

Materials:

Designated and labeled waste container (compatible with the waste type).

Personal Protective Equipment (safety goggles, gloves, lab coat).

Spill kit (absorbent material, dustpan, and brush).

Chemical waste tags/labels.

Procedure:

1. At the start of an experiment that will generate SR 11302 waste, prepare a designated

waste container.

2. Label the container with "(6E)-SR 11302 Waste," the solvent if applicable, and the start

date.

3. Transfer all waste containing SR 11302 (e.g., unused solid, contaminated labware,

solutions) into the designated container.

4. Once the experiment is complete or the container is full, securely seal the container.

5. Complete a waste pickup request form as per your institution's EHS guidelines.

6. Store the sealed container in the laboratory's designated waste accumulation area until it

is collected by EHS personnel.

Mandatory Visualization
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Logical Workflow for (6E)-SR 11302 Disposal
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Caption: Disposal workflow for (6E)-SR 11302.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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